Cas no 1804845-34-8 (4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine)

4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine is a halogenated pyridine derivative featuring a difluoromethyl group and a cyano substituent, making it a versatile intermediate in organic synthesis. The bromine at the 4-position allows for further functionalization via cross-coupling reactions, while the electron-withdrawing cyano and difluoromethyl groups enhance reactivity in nucleophilic substitutions. The methoxy group at the 5-position contributes to stability and influences regioselectivity in subsequent transformations. This compound is particularly useful in pharmaceutical and agrochemical research, where its structural motifs are valuable for developing bioactive molecules. Its well-defined reactivity profile and synthetic flexibility make it a practical choice for advanced chemical applications.
4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine structure
1804845-34-8 structure
Product Name:4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine
CAS No:1804845-34-8
MF:C8H5BrF2N2O
MW:263.038907766342
CID:4860550
Update Time:2025-08-05

4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine
    • Inchi: 1S/C8H5BrF2N2O/c1-14-5-3-13-4(2-12)6(7(5)9)8(10)11/h3,8H,1H3
    • InChI Key: PVQCCPDQINLSOW-UHFFFAOYSA-N
    • SMILES: BrC1C(=CN=C(C#N)C=1C(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 243
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.9

4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029060779-1g
4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine
1804845-34-8 97%
1g
$1,445.30 2022-04-01

Additional information on 4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine

Recent Advances in the Study of 4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine (CAS: 1804845-34-8)

The compound 4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine (CAS: 1804845-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromo-cyano-difluoromethyl-methoxy substitution pattern, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a compound of considerable interest for researchers in these domains.

One of the key areas of investigation has been the synthetic pathways for 4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine. A study published in the Journal of Organic Chemistry (2023) detailed an efficient, multi-step synthesis route starting from commercially available 2-amino-5-methoxypyridine. The process involves bromination, cyanation, and difluoromethylation steps, with the final product obtained in high yield and purity. The authors highlighted the scalability of this method, which is crucial for industrial applications.

In terms of biological activity, preliminary screening studies have revealed that 4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound showed selective inhibition of EGFR (epidermal growth factor receptor) with an IC50 value of 2.3 µM. While not as potent as some clinical kinase inhibitors, its unique structural features make it an interesting scaffold for further medicinal chemistry optimization.

The compound's potential in agrochemical applications has also been explored. Research conducted at several agricultural institutes has demonstrated that derivatives of 4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine exhibit fungicidal activity against various plant pathogens. The presence of both the difluoromethyl and cyano groups appears to be crucial for this activity, possibly due to their effects on membrane permeability and metabolic interference in fungal cells.

From a chemical reactivity perspective, studies have shown that the bromine atom at the 4-position of the pyridine ring makes this compound particularly versatile for further functionalization through cross-coupling reactions. Recent work in Advanced Synthesis & Catalysis (2023) demonstrated successful Suzuki-Miyaura couplings with various boronic acids, opening avenues for creating diverse libraries of derivatives for structure-activity relationship studies.

Looking forward, the unique combination of structural features in 4-Bromo-2-cyano-3-(difluoromethyl)-5-methoxypyridine suggests it will continue to be a valuable intermediate in both pharmaceutical and agrochemical research. Current challenges include improving its synthetic accessibility and exploring its full spectrum of biological activities. With ongoing research efforts, this compound may serve as the foundation for new classes of therapeutic agents or crop protection chemicals in the coming years.

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